6-chloro-3-(3,4-dichlorobenzenesulfonyl)-2H-chromen-2-one

• IUPAC Name: 6-chloro-3-(3,4-dichlorophenyl)sulfonylchromen-2-one
• InChI: InChI=1S/C15H7Cl3O4S/c16-9-1-4-13-8(5-9)6-14(15(19)22-13)23(20,21)10-2-3-11(17)12(18)7-10/h1-7H
• InChI Key: YJKMGPOQANFULU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)C2=CC3=C(C=CC(=C3)Cl)OC2=O)Cl)Cl
• Molecular Formula: C15H7Cl3O4S
• Molecular Weight: 389.6 g/mol

Description

The compound “6-chloro-3-(3,4-dichlorobenzenesulfonyl)-2H-chromen-2-one” is a chlorinated derivative of chromen-2-one. Chromen-2-one is a bicyclic compound consisting of a benzene ring fused to a heterocyclic pyran ring. The presence of multiple chlorine atoms and a sulfonyl group suggests that this compound might have been synthesized for specific chemical or biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the fused ring system of the chromen-2-one, with the various substituents attached at the specified positions. Techniques like NMR spectroscopy, X-ray crystallography, or mass spectrometry would typically be used to confirm the structure.

Chemical Reactions Analysis

Again, without specific literature, it’s difficult to comment on the reactivity of this compound. The presence of the sulfonyl group and the chlorine atoms could make it reactive towards nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl group and the chlorine atoms could affect its solubility, melting point, boiling point, and other physical properties.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s being studied for potential biological activity, it could interact with various enzymes or receptors in the body.

Safety and Hazards

As with any chemical compound, handling “6-chloro-3-(3,4-dichlorobenzenesulfonyl)-2H-chromen-2-one” would require appropriate safety precautions. The Material Safety Data Sheet (MSDS) for the specific compound would provide detailed information.

Future Directions

The future directions for research on this compound would depend on the results of initial studies. If it shows promising biological activity, for example, it could be further optimized and studied in more complex biological models.